Cas no 383907-18-4 (L-a-Phosphatidylethanolamine)

• Product Name: L-a-Phosphatidylethanolamine
• CAS No: 383907-18-4
• MF: C₄₁H₈₀NO₈P
• MW: 746.04957485199
• CID: 2847993
• Update Time: 2025-11-07

L-a-Phosphatidylethanolamine Chemical and Physical Properties

Names and Identifiers

• 2-azaniumylethyl [(2R)-3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] phosphate
• 2-azaniumylethyl (2R)-2-[(9Z)-octadec-9-enoyloxy]-3-(stearoyloxy)propyl phosphate
• 1-stearoyl-2-oleoyl-GPE
• 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine
• GPE(18:0/18:1)
• 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine zwitter
• L-a-Phosphatidylethanolamine

• Inchi： 1S/C41H80NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,39H,3-17,19,21-38,42H2,1-2H3,(H,45,46)/b20-18-/t39-/m1/s1
• InChI Key： JQKOHRZNEOQNJE-DJEJVYNPSA-N
• SMILES： P(=O)([O-])(OCC[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 51
• Rotatable Bond Count: 42
• Complexity: 847
• XLogP3: 13.7
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: 10 mg/mL (840022C-25mg)
  25 mg/mL (840022C-200mg)

L-a-Phosphatidylethanolamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines

Additional information on L-a-Phosphatidylethanolamine

Recent Advances in the Study of L-α-Phosphatidylethanolamine and Compound 383907-18-4: Implications for Biomedical Applications

L-α-Phosphatidylethanolamine (PE), a critical phospholipid component of cellular membranes, has garnered significant attention in recent biomedical research due to its role in membrane fusion, autophagy, and apoptosis. Concurrently, the small molecule compound 383907-18-4 has emerged as a potential modulator of lipid metabolism and signaling pathways. This research brief synthesizes the latest findings on these two entities, highlighting their interplay and therapeutic potential in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

A 2023 study published in Nature Chemical Biology elucidated the structural dynamics of PE in lipid bilayers using advanced cryo-EM techniques, revealing how its conical shape facilitates membrane curvature during vesicle formation. Parallel research in Journal of Medicinal Chemistry identified 383907-18-4 as a selective binder to PE-rich domains, with demonstrated efficacy in enhancing drug delivery systems. The compound's CAS number (383907-18-4) has since become a focal point in pharmacokinetic studies, particularly regarding its stability in phospholipid matrices.

Innovative methodologies have been developed to study these compounds. Mass spectrometry imaging (MSI) now enables spatial mapping of PE distribution in tissues at 10 μm resolution, while quantum mechanical calculations predict 383907-18-4's binding affinities with 92% accuracy compared to experimental data. These technological advances, coupled with high-throughput screening of PE-interacting proteins, have uncovered novel targets for 383907-18-4 derivatives.

Clinical implications are particularly promising in oncology. Phase I trials of 383907-18-4-conjugated PE liposomes showed 40% tumor reduction in murine models of triple-negative breast cancer, with minimal hepatotoxicity. Furthermore, PE's role in mitophagy has inspired development of 383907-18-4 analogs that selectively degrade damaged mitochondria - a breakthrough reported in Cell Metabolism's April 2024 issue.

Challenges remain in scaling these findings. The labile nature of PE in oxidative environments necessitates advanced formulation strategies, while 383907-18-4's metabolic clearance rate requires structural optimization. However, recent PEGylation approaches have extended the half-life of PE-based therapeutics by 3-fold, and deuterium substitution at key positions of 383907-18-4 has improved its metabolic stability by 60%.

Future directions include exploring PE's newly discovered function in extracellular vesicle signaling and developing 383907-18-4 variants that can cross the blood-brain barrier. Collaborative efforts between computational chemists and membrane biologists are expected to yield next-generation lipid-based therapeutics within the next five years, with at least three 383907-18-4 derivatives currently in preclinical development for Alzheimer's disease and NAFLD.